Cas no 1631027-12-7 (1,1-difluoro-5-azaspiro2.3hexane)
1631027-12-7 structure
Product Name:1,1-difluoro-5-azaspiro2.3hexane
CAS No:1631027-12-7
Molecular Formula:C5H7F2N
Molecular Weight:119.112588167191
MDL:MFCD29907195
CID:4934155
PubChem ID:91800871
1,1-difluoro-5-azaspiro2.3hexane Properties
Names and Identifiers
-
- 1,1-Difluoro-5-azaspiro[2.3]hexane
- 2,2-difluoro-5-azaspiro[2.3]hexane
- 1,1-difluoro-5-azaspiro2.3hexane
- GOZDGVBSWAOCMB-UHFFFAOYSA-N
- SCHEMBL18894340
- EN300-266627
- 1631027-12-7
- SB75328
- CS-0184156
-
- MDL： MFCD29907195
- InChIKey： GOZDGVBSWAOCMB-UHFFFAOYSA-N
- Inchi： 1S/C5H7F2N/c6-5(7)1-4(5)2-8-3-4/h8H,1-3H2
- SMILES： FC1(CC21CNC2)F
Computed Properties
- Exact Mass: 119.05465555g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 119.05465555g/mol
- Heavy Atom Count: 8
- Complexity: 128
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 12
1,1-difluoro-5-azaspiro2.3hexane Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A289000760-1g |
1,1-Difluoro-5-azaspiro[2.3]hexane |
1631027-12-7 | 97% | 1g |
2,653.20 USD | ||
| Chemenu | CM210828-1g |
1,1-Difluoro-5-azaspiro[2.3]hexane |
1631027-12-7 | 95%+ | 1g |
$2078 | 2021-08-04 | |
| Enamine | EN300-266627-0.05g |
1,1-difluoro-5-azaspiro[2.3]hexane |
1631027-12-7 | 0.05g |
$619.0 | 2023-09-12 |
1,1-difluoro-5-azaspiro2.3hexane Related Literature
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Manauti M. Salunkhe,Kishorkumar V. Khot,Sanjay H. Sahare,Popatrao N. Bhosale,Tejashree Bhave RSC Adv., 2015,5, 57090-57100
-
Heng Zhong,Masayuki Iguchi,Fu-Zhan Song,Maya Chatterjee,Takayuki Ishizaka,Ikuhiro Nagao,Qiang Xu,Hajime Kawanami Sustainable Energy Fuels, 2017,1, 1049-1055
-
Aqsa Mushtaq,Ameer Fawad Zahoor RSC Adv., 2023,13, 32975-33027
-
Tom R. C. Van Assche,Gino V. Baron,Joeri F. M. Denayer Dalton Trans., 2016,45, 4416-4430
-
Zhongsheng Wen,Zhongyuan Zhang,Guanqin Wang RSC Adv., 2014,4, 57430-57435
-
Cheng Du,Liu Zhong,Jie Gao,Shuhuang Zhong,Heng Liao,Haiyang Gao,Qing Wu Polym. Chem., 2019,10, 2029-2038
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